Cas no 118621-31-1 (Acetic acid, (phenylsulfonyl)-, phenyl ester)
118621-31-1 structure
Product Name:Acetic acid, (phenylsulfonyl)-, phenyl ester
CAS No:118621-31-1
MF:C14H12O4S
MW:276.307682991028
CID:1208167
PubChem ID:71339538
Update Time:2025-04-20
Acetic acid, (phenylsulfonyl)-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (phenylsulfonyl)-, phenyl ester
- phenyl 2-(benzenesulfonyl)acetate
- 118621-31-1
- Phenyl (benzenesulfonyl)acetate
- DTXSID80766950
-
- Inchi: 1S/C14H12O4S/c15-14(18-12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2
- InChI Key: XMYYFLQTJJESCC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CC(=O)OC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 276.04563003g/mol
- Monoisotopic Mass: 276.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.8Ų
Acetic acid, (phenylsulfonyl)-, phenyl ester Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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